Cas no 2034550-06-4 (3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide
• CAS No: 2034550-06-4
• MF: C₂₂H₂₇NO₄S
• MW: 401.519085168839
• CID: 5379980
• Update Time: 2025-10-28

3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-N-[(tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]benzenepropanamide
• 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide

• Inchi： 1S/C22H27NO4S/c1-28(25,26)20-10-7-18(8-11-20)9-12-21(24)23-17-22(13-15-27-16-14-22)19-5-3-2-4-6-19/h2-8,10-11H,9,12-17H2,1H3,(H,23,24)
• InChI Key： ONBAAFYJQYOLQO-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2(C3=CC=CC=C3)CCOCC2)=O)=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.184±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 654.6±55.0 °C(Predicted)
• pka: 15.72±0.46(Predicted)

Additional information on 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide

Professional Introduction to Compound with CAS No. 2034550-06-4 and Product Name: 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide

The compound with the CAS number 2034550-06-4 and the product name 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in pharmaceutical development and therapeutic interventions. The molecular framework of this compound incorporates key functional groups that contribute to its unique chemical properties, making it a subject of extensive interest among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit promising biological activities. The structure of 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide is particularly noteworthy because it combines a 4-methanesulfonylphenyl moiety with a (4-phenyloxan-4-yl)methyl substituent, which are known to enhance the compound's interaction with biological targets. This combination has been observed to modulate various cellular pathways, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that compounds with similar structural motifs have shown efficacy in inhibiting key enzymes and receptors involved in inflammatory responses and cancer progression. The 4-methanesulfonylphenyl group, in particular, is recognized for its ability to engage with protein binding sites, thereby altering the activity of target molecules. This property has been leveraged in the development of drugs that aim to modulate immune responses and reduce inflammation.

The (4-phenyloxan-4-yl)methyl moiety further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability. This is crucial for ensuring that the compound can be effectively absorbed and utilized by the body during therapeutic applications. Additionally, the presence of this group suggests that the compound may exhibit favorable pharmacokinetic properties, which are essential for drug development.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique arrangement of functional groups in 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide aligns well with this principle, as it offers a distinct chemical scaffold that can be explored for various therapeutic applications. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the growing evidence linking chronic inflammation to a wide range of diseases.

In vitro studies have demonstrated that this compound can interact with inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, and their inhibition has been shown to reduce inflammation and associated symptoms. The compound's ability to selectively target these pathways without significant off-target effects makes it an attractive candidate for further development.

Moreover, preliminary in vivo studies have provided encouraging results regarding the safety and efficacy of 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide. Animal models have shown that the compound can effectively reduce inflammation without causing notable side effects at relevant doses. These findings support its potential as a lead compound for further preclinical and clinical investigations.

The development of novel therapeutic agents often involves a multi-step process that includes synthesis, purification, and characterization of the compound. The synthesis of 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-yl)methyl]propanamide has been achieved through a series of well-defined chemical reactions that ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the desired functional groups while maintaining structural integrity.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been used to confirm the molecular structure of the compound. These analytical methods provide detailed information about the chemical environment of each atom within the molecule, ensuring that researchers have a comprehensive understanding of its properties.

The pharmacological evaluation of this compound has revealed several promising features that make it suitable for therapeutic applications. Its ability to interact with biological targets at low concentrations suggests high potency, which is a desirable trait for any drug candidate. Additionally, its favorable pharmacokinetic profile enhances its potential for clinical use.

Future research aims to explore additional biological activities associated with this compound. Studies are being conducted to investigate its potential role in other disease areas, including neurodegenerative disorders and metabolic diseases. The versatility of its molecular framework makes it a valuable tool for drug discovery across multiple therapeutic domains.

The collaboration between academic researchers and pharmaceutical companies is essential for translating laboratory findings into viable therapeutic options. The insights gained from studying compounds like 3-(4-methanesulfonylphenyl)-N-[(4-phenyloxan-4-ylmethyl)propanamide] contribute to our understanding of disease mechanisms and provide new opportunities for intervention.

In conclusion, 3-(4-methanesulfonylphenyl)-N-[ ( 4 - phenyloxan - 4 - ylmethyl ) propanamide represents a significant advancement in chemical biomedical research due to its unique molecular structure and promising biological activities. Its potential applications in modulating inflammatory pathways highlight its value as a lead compound for further development. As research continues to uncover new therapeutic possibilities, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.